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Compound of Interest

Compound Name: 2-(4-Chlorophenyl)oxirane

CAS No.: 2788-86-5

Cat. No.: B1581470 Get Quote

High-Purity Reagent Guide for Drug Discovery & Biocatalysis

Part 1: Chemical Identity & Physicochemical Profile[1][2]
[3][4][5]
2-(4-Chlorophenyl)oxirane (commonly 4-Chlorostyrene oxide) is a chiral building block of

significant interest in the synthesis of beta-adrenergic blockers, antifungal agents, and as a

probe substrate for characterizing Epoxide Hydrolase (EH) activity in metabolic profiling.

Unlike standard MSDS documents which list static data, this guide interprets the

physicochemical properties to inform experimental design. The molecule’s reactivity is driven

by the tension of the oxirane ring (approx. 27 kcal/mol strain energy) coupled with the lipophilic

4-chlorophenyl moiety, facilitating rapid membrane penetration and protein alkylation.
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Property Value Experimental Implication

CAS Number 2788-86-5
Primary identifier for regulatory

searches.

Molecular Formula C₈H₇ClO MW: 154.59 g/mol .[1][2][3]

Physical State Colorless to pale yellow liquid

Viscosity changes significantly

<10°C; allow to warm before

pipetting.

Boiling Point ~230°C (760 mmHg)

High boiling point suggests low

volatility, but degradation

occurs at high T.

Density 1.283 g/mL (25°C)
Denser than water; sinks in

aqueous extraction layers.

Flash Point 20°C (Closed Cup)*

CRITICAL: Classified as

Flammable Liquid (Cat 2).

Requires grounding.[4]

Solubility
Immiscible in water; Soluble in

EtOH, DMSO, CH₂Cl₂

Prepare stock solutions in

DMSO for biological assays to

prevent hydrolysis.

Chirality 1 Chiral Center (C2)
Available as Racemic, (R)-, or

(S)- enantiomers.

*Note: While the boiling point is high, commercial grades are often classified with a low flash

point (20°C) due to volatile impurities or specific stabilization protocols. Always treat as highly

flammable.

Part 2: Hazard Identification & Toxicology (The "Why"
Behind the Hazard)
Standard GHS codes (H315, H319, H317) understate the risk.[5] The toxicity of 4-chlorostyrene

oxide is mechanistic: it acts as a direct-acting alkylating agent.

Mechanistic Toxicity Pathway
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The electrophilic carbons of the epoxide ring are susceptible to nucleophilic attack by DNA

bases (guanine N7) and protein residues (cysteine thiols). This is the basis for its potential

genotoxicity and skin sensitization.
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Figure 1: Mechanistic pathway of toxicity showing nucleophilic attack on the epoxide ring

leading to DNA alkylation and protein haptenization.

Key Hazards:

H317 (Skin Sensitization): The lipophilic chlorophenyl group aids dermal absorption, while

the epoxide binds to Langerhans cell proteins, triggering an immune response. Protocol:

Double-gloving (Nitrile + Laminate) is required.

H341 (Suspected Genetic Defects): Positive in Ames tests (strain TA100) without metabolic

activation due to direct DNA alkylation.

H315/H319 (Irritation): Direct tissue damage upon contact.

Part 3: Handling, Stability & Reactivity
Storage Protocol:

Temperature: Store at 2–8°C. Long-term storage at -20°C is preferred to prevent

spontaneous polymerization or hydrolysis.
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Atmosphere:Air and Moisture Sensitive. Store under Argon or Nitrogen. The epoxide ring

hydrolyzes to the corresponding diol (1-(4-chlorophenyl)ethane-1,2-diol) in the presence of

atmospheric moisture and trace acid.

Container: Teflon-lined caps are mandatory. Do not use polystyrene containers as the oxide

may act as a solvent/plasticizer.

Emergency Response (Spill):

Evacuate: Remove ignition sources (Flash point 20°C).

Neutralize: Do not use water (immiscible/spreads fire). Adsorb with vermiculite or sand.

Decontamination: Clean surfaces with a solution of 10% Sodium Thiosulfate. Thiosulfate acts

as a soft nucleophile, opening the epoxide ring to form a non-volatile, water-soluble salt,

effectively quenching reactivity.

Part 4: Application – Epoxide Hydrolase (EH) Activity
Assay[11]
In drug development, 4-chlorostyrene oxide is a "gold standard" substrate for determining the

catalytic activity and enantioselectivity of Epoxide Hydrolases (Soluble EH or Microsomal EH).

Experimental Rationale
Researchers use this substrate because the hydrolysis rate and the enantiomeric excess (ee)

of the product (diol) provide a direct readout of the enzyme's stereochemical preference.

Protocol: Kinetic Resolution Assay
Materials:

Substrate: 2-(4-Chlorophenyl)oxirane (racemic), 100 mM stock in Acetonitrile.

Enzyme: Recombinant Soluble Epoxide Hydrolase (sEH) or Liver Microsomes.

Buffer: Sodium Phosphate (0.1 M, pH 7.4) containing 0.1 mg/mL BSA.

Step-by-Step Workflow:
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Pre-Incubation: Equilibrate enzyme in buffer (990 µL) at 30°C for 5 minutes.

Initiation: Add 10 µL of substrate stock (Final conc: 1 mM). Vortex briefly.

Reaction: Incubate at 30°C with shaking (400 rpm).

Time-Points: At t=0, 5, 10, 30 min, remove 100 µL aliquots.

Quenching: Immediately add 100 µL of ice-cold Ethyl Acetate (containing internal standard).

This stops the enzyme and extracts the organic components.

Analysis: Centrifuge (3000 x g, 5 min). Analyze the organic phase via Chiral HPLC (Chiralcel

OD-H column) to quantify the ratio of remaining epoxide enantiomers vs. formed diol.

Preparation
Buffer (pH 7.4) + Enzyme

Initiation
Add 4-Cl-Styrene Oxide (1 mM)

Incubation
30°C, Shaking

Sampling
Remove Aliquot

 t = 5, 10, 30 min

Quench & Extract
Add Ethyl Acetate

Chiral HPLC Analysis
Measure ee% and Conversion

 Next Timepoint
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Figure 2: Workflow for the Epoxide Hydrolase Kinetic Resolution Assay using 2-(4-
Chlorophenyl)oxirane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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